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Compound of Interest

Compound Name: 2,3-Dimethoxybenzyl alcohol

Cat. No.: B042227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

o-Veratryl alcohol, also known as 2,3-Dimethoxybenzyl alcohol. The information is compiled

from various technical and scientific sources to support research, development, and quality

control activities.

Compound Identification
Systematic Name: (2,3-Dimethoxyphenyl)methanol

Common Name: o-Veratryl alcohol, 2,3-Dimethoxybenzyl alcohol

CAS Number: 5653-67-8

Molecular Formula: C₉H₁₂O₃

Molecular Weight: 168.19 g/mol

Physical and Chemical Properties
The quantitative physical data for o-Veratryl alcohol are summarized in the table below for ease

of reference and comparison.
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Property Value Source(s)

Appearance
White to orange to green

powder/crystal; Solid
[1]

Melting Point 48-51 °C [1][2]

Boiling Point 138-142 °C (at 10 mmHg) [1][2]

Molecular Weight 168.19 g/mol [1][3]

Note: It is crucial to distinguish o-Veratryl alcohol (2,3-isomer) from its more common isomer,

Veratryl alcohol (3,4-Dimethoxybenzyl alcohol, CAS 93-03-8), as their physical properties differ

significantly.

Experimental Protocols
The determination of the physical characteristics listed above follows standardized laboratory

procedures. While the source literature does not detail the specific instrumentation used for the

cited values, the following outlines the general, well-established methodologies.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound is a key indicator of its purity and is typically

determined using a melting point apparatus with a capillary tube.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered o-Veratryl alcohol is packed

into a thin-walled capillary tube, sealed at one end, to a height of 1-2 mm.[4]

Apparatus Setup: The capillary tube is placed in a heating block or oil bath apparatus (such

as a Thiele tube or a digital Mel-Temp apparatus) alongside a calibrated thermometer.[5]

Heating: The apparatus is heated slowly and steadily, typically at a rate of 1-2 °C per minute,

as the temperature approaches the expected melting point.

Observation: The melting point range is recorded from the temperature at which the first drop

of liquid appears (onset of melting) to the temperature at which the entire sample becomes a
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clear liquid.[6] A sharp melting range (e.g., 0.5-1.0 °C) is indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)
For determining the boiling point at reduced pressure, as cited, a vacuum distillation apparatus

is required. The following describes a common micro-scale method for atmospheric pressure.

Methodology:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a

small test tube or fusion tube.[7][8]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end downwards.[8]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil) to ensure uniform heating.

[9]

Heating and Observation: The apparatus is heated gently. As the liquid heats, trapped air will

escape from the inverted capillary. The boiling point is reached when a rapid and continuous

stream of bubbles emerges from the capillary.[10] The heat is then removed.

Measurement: The liquid is allowed to cool. The temperature at which the bubble stream

stops and the liquid is drawn back into the capillary tube is recorded as the boiling point.[8]

[10] This temperature corresponds to the point where the vapor pressure of the substance

equals the external pressure.[8]

Visualization of Experimental Workflow
o-Veratryl alcohol and its isomers are frequently used as substrates in enzyme kinetic studies,

particularly for lignin-degrading enzymes like Lignin Peroxidase (LiP).[11][12] The diagram

below illustrates a generalized workflow for such an assay.
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1. Preparation

2. Reaction

3. Data Analysis

Prepare Reagents:
- o-Veratryl Alcohol (Substrate)

- H₂O₂ (Co-substrate)
- Enzyme (LiP)

- Buffer (e.g., Sodium Tartrate)

Spectrophotometer Setup
(λ = 310 nm)

Mix Buffer, Substrate,
and Enzyme in Cuvette

Initiate Reaction
by adding H₂O₂

Measure Absorbance Change
over Time (dA/dt)

Calculate Initial Rate (v₀)
using Beer-Lambert Law

Determine Kinetic Parameters
(Km, Vmax)

Click to download full resolution via product page

Caption: Workflow for Lignin Peroxidase (LiP) kinetic assay using o-Veratryl Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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